![molecular formula C8H10O2 B126754 1-Phenyl-1,2-ethanediol CAS No. 93-56-1](/img/structure/B126754.png)
1-Phenyl-1,2-ethanediol
Overview
Description
1-Phenyl-1,2-ethanediol is a member of benzenes and is a natural product found in Penicillium concentricum . It is used as a metabolite of Styrene in mammals .
Molecular Structure Analysis
The molecular formula of this compound is C8H10O2 and its molecular weight is 138.16 g/mol . The IUPAC name of the compound is 1-phenylethane-1,2-diol .
Chemical Reactions Analysis
The reaction investigated is the kinetic resolution of racemic this compound by glycerol dehydrogenase (GDH). The resulting oxidation product, 2-hydroxyacetophenone, causes a strong product inhibition. Additionally, it reacts in a chemical reaction with the cofactor lowering its active concentration .
Physical And Chemical Properties Analysis
This compound is a white to light beige crystalline powder or flakes . It has a melting point of around 70-72°C and a boiling point of approximately 245-250°C .
Scientific Research Applications
Asymmetric Conversion and Biocatalysis
1-Phenyl-1,2-ethanediol is highly valued as a chiral building block in organic synthesis. Candida parapsilosis SYB-1, for instance, can asymmetrically convert a racemate to S-1-phenyl-1,2-ethanediol with high optical purity and yield (Nie Yao, 2003). This process involves biocatalysis, a method increasingly used in synthesizing optically pure compounds in the pharmaceutical industry (Zhimei Cui et al., 2017).
Crystal Structure Analysis
The molecule has been studied for its crystal structure, synthesized via the hydrolysis of epoxy styrene in water. Its structure, characterized by X-ray diffraction, shows a triclinic space group with strong hydrogen bond and C-H···π interactions (R. Bikas et al., 2019).
Catalysis in Organic Synthesis
In organic synthesis, this compound has applications as a catalyst. For instance, its stannylene ketal form has been used in the selective benzoylation of polyols, demonstrating its potential as a catalyst in synthetic chemistry (Ezio Fasoli et al., 2006).
Biosynthesis and Biotechnology
A study focused on the enantioselective biosynthesis of (R)-1-phenyl-1,2-ethanediol, an important compound for β-adrenergic blocking agents. The biocatalyst identified, (2R,3R)-butanediol dehydrogenase, was expressed in a recombinant Escherichia coli strain and showed promising results in terms of activity and stability (F. Peng et al., 2020).
Enzyme-Coupled Systems for Chiral Alcohol Preparation
The construction of enzyme-coupled systems in E. coli has been explored for the one-step preparation of (S)-1-phenyl-1,2-ethanediol. This method integrates the functions of two redox enzymes and offers a new approach in chiral alcohol preparation (Rongzhen Zhang et al., 2009).
Chemical Synthesis Methods
Fragrance Material Review
1,2-ethanediol, 1-phenyl-, 1,2-diacetate, a derivative of this compound, has been reviewed for its use as a fragrance ingredient. This review includes a detailed summary of toxicology and dermatology papers related to this compound (D. Mcginty et al., 2012).
Mechanism of Action
Target of Action
The primary target of 1-Phenyl-1,2-ethanediol is the enzyme (S)-carbonyl reductase II from Candida parapsilosis . This enzyme plays a crucial role in the conversion of 2-hydroxyacetophenone to (S)-1-phenyl-1,2-ethanediol .
Mode of Action
The interaction of this compound with its target involves the catalytic conversion of 2-hydroxyacetophenone to (S)-1-phenyl-1,2-ethanediol . This reaction is facilitated by the enzyme (S)-carbonyl reductase II and requires NADPH as a cofactor .
Biochemical Pathways
The biochemical pathway involved in the action of this compound is the chiral pathway mediated by (S)-carbonyl reductase II . This pathway is strengthened by the introduction of glucose dehydrogenase with an Ala258Phe mutation and endo-β-1,4-xylanase 2, which enhance cofactor regeneration by using xylan as a naturally abundant co-substrate .
Pharmacokinetics
The compound’s bioavailability is likely influenced by its interaction with the enzyme (s)-carbonyl reductase ii and the presence of the cofactor nadph .
Result of Action
The result of the action of this compound is the production of (S)-1-phenyl-1,2-ethanediol from 2-hydroxyacetophenone . This compound is an important chiral intermediate in the synthesis of liquid crystals and chiral biphosphines .
Action Environment
The action of this compound is influenced by environmental factors such as temperature and pH . Optimal conditions for the biotransformation of 2-hydroxyacetophenone to (S)-1-phenyl-1,2-ethanediol by E. coli /pET-G-S-2 were found to be 35 °C and pH 6.5 .
Safety and Hazards
When handling 1-Phenyl-1,2-ethanediol, it is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Future Directions
Biochemical Analysis
Biochemical Properties
1-Phenyl-1,2-ethanediol interacts with various enzymes and proteins in biochemical reactions. For instance, (S)-carbonyl reductase II from Candida parapsilosis catalyzes the conversion of 2-hydroxyacetophenone to this compound with NADPH as a cofactor .
Cellular Effects
In a multi-enzyme Escherichia coli system, this compound has been produced from 2-hydroxyacetophenone as a substrate . This indicates that this compound can influence cellular function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
The mechanism of action of this compound involves its interactions with biomolecules at the molecular level. For example, it is involved in the reduction of 2-hydroxyacetophenone, a process catalyzed by (S)-carbonyl reductase II with NADPH as a cofactor .
Metabolic Pathways
This compound is involved in the metabolic pathway catalyzed by (S)-carbonyl reductase II, which converts 2-hydroxyacetophenone to this compound .
properties
IUPAC Name |
1-phenylethane-1,2-diol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O2/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8-10H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWMWNFMRSKOCEY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CO)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8042422 | |
Record name | Styrene glycol | |
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Molecular Weight |
138.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Merck Index] Nearly white crystalline powder; [Acros Organics MSDS] | |
Record name | Styrene glycol | |
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CAS RN |
93-56-1 | |
Record name | 1-Phenyl-1,2-ethanediol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=93-56-1 | |
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Record name | Styrene glycol | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000093561 | |
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Record name | 1-Phenyl-1,2-ethanediol | |
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Record name | 1,2-Ethanediol, 1-phenyl- | |
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Record name | Styrene glycol | |
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Record name | Phenylethane-1,2-diol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.054 | |
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Record name | STYRENE GLYCOL | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 1-phenyl-1,2-ethanediol?
A1: this compound has the molecular formula C8H10O2 and a molecular weight of 138.16 g/mol. []
Q2: What spectroscopic data is available for characterizing this compound?
A2: Researchers commonly use FT-IR and NMR (1H and 13C) spectroscopy for structural characterization of this compound. []
Q3: How do intermolecular interactions influence the crystal structure of this compound?
A3: The crystal structure of this compound is stabilized by strong intermolecular hydrogen bonds (O-H···O) and C-H···π interactions between the phenyl ring and neighboring molecules. This results in a supramolecular network. []
Q4: What are the common synthetic routes to this compound?
A4: this compound can be synthesized through various methods:
- Hydrolysis of 1,2-dibromo-1-phenylethane: This two-step process involves bromination of styrene followed by hydrolysis of the dibromo intermediate. The yield of this compound can reach 78.5% under optimized conditions. []
- Hydrolysis of epoxy styrene: This method offers a direct route to this compound, with water serving as the solvent. []
- Asymmetric reduction of 2-hydroxyacetophenone: This approach employs enzymes like (R)-specific carbonyl reductase [, , ] or (S)-carbonyl reductase II [, , , , ] for enantioselective synthesis of (R)- or (S)-1-phenyl-1,2-ethanediol.
Q5: What factors affect the enzymatic synthesis of this compound?
A5: Several factors influence the efficiency of biocatalytic synthesis:
- Enzyme source: Different microorganisms exhibit varying enantioselectivity. For instance, Candida parapsilosis is known for (S)-1-phenyl-1,2-ethanediol production, while Kurthia gibsonii SC0312 favors (R)-1-phenyl-1,2-ethanediol. [, ]
- Reaction conditions: Parameters like temperature, pH, substrate concentration, and cofactor availability significantly impact reaction rate and yield. [, , , , ]
- Cofactor regeneration: Efficient NADPH regeneration is crucial for sustained biocatalytic activity. Strategies include co-expressing glucose dehydrogenase [, , ] or utilizing pentose metabolism pathways for cofactor recycling. []
Q6: Can calcium carbide be used for vinylation reactions involving this compound?
A6: Yes, a recent study demonstrated that calcium carbide can mediate the vinylation of this compound under a superbasic system (Cs2CO3/DMSO), yielding α-vinyloxy styrene as the product. []
Q7: What is the role of pig liver esterase in this compound synthesis?
A7: Pig liver esterase can catalyze the hydrolysis of this compound cyclic carbonate to produce this compound. The efficiency of this reaction depends on factors like enzyme concentration, pH, temperature, and the presence of organic co-solvents. []
Q8: How does ferric chloride catalyze reactions involving hydrogen peroxide and this compound?
A8: In acetonitrile, ferric chloride (FeCl3) activates hydrogen peroxide, mimicking cytochrome P-450 activity. This system can catalyze the oxidative cleavage of this compound and other vicinal diols. []
Q9: What are the primary applications of this compound?
A9: Both enantiomers of this compound serve as vital chiral building blocks in:
- Pharmaceuticals: Synthesis of various drugs, including β-adrenergic blocking agents. []
- Liquid crystals: Chiral dopants for modifying liquid crystal properties. []
- Organic synthesis: Intermediates in the preparation of diverse chiral compounds. [, , , ]
Q10: How does the stereochemistry of this compound influence its applications?
A10: The (R)- and (S)-enantiomers of this compound exhibit distinct biological activities and applications. Consequently, enantioselective synthesis is crucial. For instance, (S)-1-phenyl-1,2-ethanediol is preferred in liquid crystal applications, while (R)-1-phenyl-1,2-ethanediol is used for certain pharmaceutical syntheses. [, ]
Q11: Can Candida parapsilosis be used for deracemization of this compound?
A11: Yes, Candida parapsilosis is highly effective in deracemizing (R,S)-1-phenyl-1,2-ethanediol to obtain the (S)-enantiomer. Various strategies, including optimizing cultivation conditions [, ] and using absorbent resins [], can further enhance its efficiency.
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